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Cat. No.: B2475970
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An In-Depth Technical Guide to the Physical Properties of 3-Nitro-4-Hydroxy Phenyl-2-Propanone Derivatives

Introduction
Phenyl-2-propanone (P2P) and its derivatives represent a class of chemical compounds with significant interest in various fields of chemical research

development of novel pharmaceuticals and reference materials for analytical chemistry. The introduction of specific functional groups, such as nitro (N

OH) moieties, onto the aromatic ring can drastically alter the molecule's physical, chemical, and biological properties. This guide focuses on the physi

nitro-4-hydroxy phenyl-2-propanone (3-nitro-4-hydroxy P2P), a specific derivative whose characterization is crucial for its identification, purification, an

research setting.

Understanding the physical properties—such as melting and boiling points, solubility, and spectroscopic signatures—is a foundational requirement for

investigation involving a chemical entity. These parameters dictate the conditions for chemical reactions, the choice of solvents for purification and an

methods for structural elucidation. As a Senior Application Scientist, this guide synthesizes available data with established analytical principles to prov

overview for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in principles of scientific

that the protocols are self-validating and supported by authoritative sources.

Synthesis and Purity Considerations
The accurate determination of physical properties is contingent upon the purity of the sample. The synthesis of 3-nitro-4-hydroxy P2P derivatives typic

nitration of a precursor phenolic compound. The nitration of aromatic rings, particularly those containing activating hydroxyl groups, can be achieved u

nitrating agents, such as a mixture of nitric and sulfuric acids or milder reagents like thionyl chloride nitrate for sensitive substrates.[1][2] The regiosele

nitration is directed by the existing substituents on the phenyl ring. Following synthesis, purification via methods like recrystallization or column chrom

essential to remove by-products and unreacted starting materials, which could otherwise interfere with property measurements. The purity of the final

be verified using chromatographic techniques like TLC or HPLC prior to characterization.[3][4]

Core Physical Properties of 1-(4-Hydroxy-3-nitrophenyl)propan-2-one
While comprehensive experimental data for 1-(4-hydroxy-3-nitrophenyl)propan-2-one (the IUPAC name for 3-nitro-4-hydroxy P2P) is not extensive

compile known data and infer other properties based on its structure and data from closely related analogs.

Molecular and Thermal Properties
The fundamental physical constants for a compound are its molecular formula and weight, which for 1-(4-hydroxy-3-nitrophenyl)propan-2-one are 

g/mol , respectively.[5]

State and Appearance: Based on related nitro-substituted phenols and acetophenones, this compound is expected to be a crystalline solid at room

with a yellow to orange color due to the presence of the nitro-aromatic chromophore.[6][7]

Melting Point (mp): An experimentally determined melting point for this specific compound is not readily available in the cited literature. However, by

structures, we can estimate an expected range. For instance, 4-Hydroxy-3-nitrophenylacetic acid has a melting point of 146-148 °C, and 4'-Hydroxy
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nitroacetophenone melts at 133 °C.[6] This suggests that the melting point for 1-(4-hydroxy-3-nitrophenyl)propan-2-one is likely to be in a simila

above 100 °C.

Boiling Point (bp): A predicted boiling point for 1-(4-hydroxy-3-nitrophenyl)propan-2-one is approximately 326.7 °C at standard pressure (760 mm

important to note that compounds of this nature may decompose at or near their boiling point, and vacuum distillation is often required for purificatio

[8]

Density: The predicted density of the compound is approximately 1.3 g/cm³.[5]

Solubility Profile
The solubility of a compound is governed by its functional groups. The presence of a polar hydroxyl group suggests potential solubility in polar protic s

and methanol, and the overall polarity imparted by the nitro and ketone groups would favor solubility in polar aprotic solvents like acetone and ethyl ac

aromatic ring provides significant nonpolar character, which will limit its solubility in water. The solubility of nitrated organic compounds can be comple

straightforward to predict.[9][10] Generally, it is expected to be sparingly soluble in water and nonpolar solvents like hexane, but soluble in moderately

solvents.[11]

Spectroscopic and Chromatographic Profile
Spectroscopic and chromatographic methods are essential for the structural confirmation and purity assessment of 3-nitro-4-hydroxy P2P derivatives

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene (-CH₂-) protons, and the methyl

aromatic protons will appear as a complex multiplet system, with chemical shifts influenced by the electron-withdrawing nitro group and the elect

hydroxyl group. The methylene protons adjacent to the carbonyl and aromatic ring would likely appear as a singlet around 3.7 ppm, while the me

acetyl group would be a singlet around 2.1 ppm, based on the spectrum of P2P itself.[12][13] The phenolic proton (-OH) would appear as a broad

of which is dependent on concentration and solvent.

¹³C NMR: The carbon NMR would show distinct signals for the carbonyl carbon (likely >190 ppm), the carbons of the aromatic ring (110-160 ppm

methylene and methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional groups present. Expected characteristic absorption band

A broad band around 3200-3500 cm⁻¹ for the O-H stretch of the hydroxyl group.

A strong, sharp band around 1710-1730 cm⁻¹ for the C=O stretch of the ketone.

Strong bands around 1520-1560 cm⁻¹ (asymmetric) and 1340-1380 cm⁻¹ (symmetric) for the N-O stretches of the nitro group.[3]

Mass Spectrometry (MS): In mass spectrometry, particularly using a technique like gas chromatography-mass spectrometry (GC-MS), the compoun

expected to show a molecular ion peak (M⁺) corresponding to its molecular weight (195.17).[5] Common fragmentation patterns for P2P derivatives

cleavage of the bond between the methylene and carbonyl groups, leading to characteristic fragment ions such as the tropylium ion (m/z 91).[14]

Chromatographic Behavior:

Thin Layer Chromatography (TLC): TLC is a rapid method for monitoring reaction progress and assessing purity. Using a silica gel plate with a m

mobile phase, such as ethyl acetate/hexane, would be appropriate for this compound.[3]

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18 column is a standard method for the quantitative analysis

compounds. A mobile phase consisting of a mixture of acetonitrile and water, with detection by UV-Vis spectrophotometry (e.g., at 270 nm), woul

separation and sensitivity.[4]

Gas Chromatography (GC): GC can be used for the analysis of P2P and its derivatives, often in combination with MS detection.[13][15] Given th

predicted boiling point, a suitable temperature program would be required.[5]
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Table 1: Summary of Physical Properties for 1-(4-hydroxy-3-nitrophenyl)propan-2-one
Property Value/Expected Range Source

Molecular Formula C₉H₉NO₄ [5]

Molecular Weight 195.17 g/mol [5]

Appearance Expected to be a yellow crystalline solid Inferred from analogs[6][7]

Melting Point Not experimentally determined; likely >100 °C Inferred from analogs[6]

Boiling Point ~326.7 °C (at 760 mmHg) [5]

Density ~1.3 g/cm³ [5]

Solubility
Sparingly soluble in water; soluble in ethanol, acetone,

ethyl acetate
Inferred from structure and analogs

Table 2: Expected Spectroscopic Data
Technique Feature Expected Position/Value

¹H NMR Methyl Protons (-CH₃) Singlet, ~2.1 ppm

Methylene Protons (-CH₂-) Singlet, ~3.7 ppm

Aromatic Protons (Ar-H) Multiplets, 6.5-8.5 ppm

Hydroxyl Proton (-OH) Broad singlet, variable

IR O-H stretch 3200-3500 cm⁻¹ (broad)

C=O stretch 1710-1730 cm⁻¹ (strong, sharp)

NO₂ asymmetric stretch 1520-1560 cm⁻¹ (strong)

NO₂ symmetric stretch 1340-1380 cm⁻¹ (strong)

MS Molecular Ion (M⁺) m/z 195

Key Fragment m/z 91 (benzyl/tropylium fragment)

Experimental Protocols
Protocol 1: Determination of Melting Point

Sample Preparation: Ensure the crystalline sample is completely dry and finely powdered.

Capillary Loading: Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Measurement: Place the capillary tube in a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute.

Observation: Record the temperature range from the appearance of the first liquid droplet to the complete melting of the solid. This range represen

The procedure should be repeated at least twice.

Protocol 2: Spectroscopic and Chromatographic Characterization Workflow
This protocol outlines a comprehensive workflow for obtaining the full analytical profile of a purified sample.

Sample Solubilization: Dissolve an accurately weighed sample (1-5 mg) in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) for NMR analys

techniques, use HPLC-grade solvents (e.g., acetonitrile, methanol).

NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher spectrometer.
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FT-IR Spectroscopy: Obtain the IR spectrum using either a KBr pellet method for a solid sample or as a thin film on a salt plate.

GC-MS Analysis:

Prepare a dilute solution (~100 µg/mL) of the sample in a volatile solvent like ethyl acetate.

Inject 1 µL into a GC-MS system equipped with a suitable capillary column (e.g., HP-5ms).

Use a temperature program starting at ~100 °C and ramping up to ~280 °C to ensure elution.[13]

Acquire mass spectra in electron impact (EI) mode.

HPLC-UV Analysis:

Prepare a standard solution of the sample in the mobile phase (e.g., 50:50 acetonitrile:water).

Inject onto a C18 reversed-phase column.

Use an isocratic or gradient elution profile to achieve good peak separation.

Monitor the elution using a UV detector at a wavelength where the compound shows strong absorbance (e.g., 270 nm).[4]

Visualization of Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.longdom.org/open-access/validation-study-of-analysis-of-1phenyl2propanone-in-illicitmethamphetamine-samples-by-dynamic-headspace-gas-chromatogra-50880.html
https://www.phmethods.net/articles/analysis-of-3methyl4nitrophenol-a-major-metabolite-of-fenitrothion-in-mice-urine-using-hplc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2475970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Physical Property Analysis

Precursor (e.g., 4-Hydroxy-P2P)

Nitration Reaction
(e.g., HNO3/H2SO4)

Crude Product

Purification
(Recrystallization or Chromatography)

Pure Crystalline Solid

Melting Point Determination

Characterization

Solubility Tests
(Various Solvents)

Characterization

Spectroscopic Analysis
(NMR, IR, MS)

Characterization

Chromatographic Analysis
(HPLC, GC, TLC)

Characterization

Spectroscopic Identification

Purity & Quantification

Purified Sample

NMR (¹H, ¹³C)
- Structural Skeleton
- Proton Environment

FT-IR
- Functional Groups

(OH, C=O, NO₂)

Mass Spec (GC-MS)
- Molecular Weight

- Fragmentation Pattern

TLC
- Purity Check

- Rxn Monitoring

Complete Analytical Profile

HPLC-UV
- Purity Assay

- Quantification

Click to download full resolution via product page

Caption: Logical workflow for the analytical characterization of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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